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Compound of Interest

Compound Name: AR25

Cat. No.: B1192137

The proper disposal of any substance is contingent on a precise understanding of its chemical
composition and associated hazards. Currently, "AR25" does not correspond to a universally
recognized chemical compound in standard databases. Searches for disposal procedures have
yielded information for a range of products with similar designations, including gas mixtures,
construction materials, and lubricants, each with distinct and unrelated disposal requirements.

To ensure the safety of researchers, scientists, and drug development professionals, it is
imperative to correctly identify the substance in question. The disposal protocol for a chemical
compound would be vastly different from that of a gas mixture or a commercial product.

General Guidance for Laboratory Chemical Waste
Disposal

While specific procedures for "AR25" cannot be provided without its exact identification,
general best practices for the disposal of laboratory chemical waste should always be followed.
These guidelines are based on regulations from the Environmental Protection Agency (EPA)
and standard laboratory safety protocols.

Waste ldentification and Labeling:

¢ All chemical waste must be clearly labeled with the full chemical name and quantity.
Abbreviations and acronyms should be avoided.[1]

¢ The label must include the words "Hazardous Waste" and appropriate hazard pictograms.[1]
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» Each waste container must be tagged individually and sealed.[1]
Storage and Segregation:

o Chemical wastes should be stored in appropriate, leak-proof containers. Plastic is often
preferred over glass when chemically compatible.[1]

o Waste must be segregated based on chemical compatibility, not alphabetically, to prevent
dangerous reactions.[2]

e Secondary containment should be used for all liquid hazardous wastes.[2]
Disposal Procedures:

e Hazardous chemical waste cannot be disposed of in regular trash or down the sewer
system.[1]

e Disposal must be handled through an established Environmental Health and Safety (EHS)
Hazardous Waste Program.[1]

o Empty chemical containers must be thoroughly rinsed, with the first rinse collected as
hazardous waste. Labels on the empty containers must be defaced before disposal.[2][3][4]

A general workflow for laboratory waste disposal is outlined below.
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Step 1: Waste Identification & Generation

Identify Waste Stream
(Solid, Liquid, Gas)

:

Determine Chemical Composition
& Hazards

Step 2: Container%ation & Labeling

Select Appropriate Waste Container
(Chemically compatible, no leaks)

:

Label Container with 'Hazardous Waste',
Full Chemical Name(s), Date, and PI Information

Step 3: Segregition & Storage

Segregate Incompatible Wastes
(e.g., Acids from Bases, Oxidizers from Flammables)

:

Store in Designated Satellite Accumulation Area
with Secondary Containment

Step 4: Disposal gequest & Pickup

Complete Hazardous Waste Pickup Request Form

:

Schedule Pickup with
Environmental Health & Safety (EHS)

:

EHS Transports Waste to
Licensed Treatment, Storage, and Disposal Facility (TSDF)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1192137?utm_src=pdf-custom-synthesis
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b1192137#ar25-proper-disposal-procedures
https://www.benchchem.com/product/b1192137#ar25-proper-disposal-procedures
https://www.benchchem.com/product/b1192137#ar25-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192137?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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